Cas no 2034238-91-8 (N-{pyrazolo[1,5-a]pyridin-5-yl}furan-3-carboxamide)

• Product Name: N-{pyrazolo[1,5-a]pyridin-5-yl}furan-3-carboxamide
• CAS No: 2034238-91-8
• MF: C₁₂H₉N₃O₂
• MW: 227.218762159348
• CID: 5348692
• Update Time: 2025-05-19

N-{pyrazolo[1,5-a]pyridin-5-yl}furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(pyrazolo[1,5-a]pyridin-5-yl)furan-3-carboxamide
• N-pyrazolo[1,5-a]pyridin-5-ylfuran-3-carboxamide
• N-{pyrazolo[1,5-a]pyridin-5-yl}furan-3-carboxamide

• Inchi： 1S/C12H9N3O2/c16-12(9-3-6-17-8-9)14-10-2-5-15-11(7-10)1-4-13-15/h1-8H,(H,14,16)
• InChI Key： RYMWFSQMHPWINR-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C(NC1C=CN2C(=CC=N2)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 1
• Topological Polar Surface Area: 59.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on N-{pyrazolo[1,5-a]pyridin-5-yl}furan-3-carboxamide

N-{pyrazolo[1,5-a]pyridin-5-yl}furan-3-carboxamide: A Comprehensive Overview

N-{pyrazolo[1,5-a]pyridin-5-yl}furan-3-carboxamide, identified by the CAS number 2034238-91-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyrazolo[1,5-a]pyridine ring system fused with a furan moiety, making it a promising candidate for various applications.

The synthesis of N-{pyrazolo[1,5-a]pyridin-5-yl}furan-3-carboxamide involves a series of intricate chemical reactions, including nucleophilic aromatic substitution and amide bond formation. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, facilitating its exploration in diverse research domains.

One of the most notable applications of this compound is in the development of novel pharmaceutical agents. The pyrazolo[1,5-a]pyridine ring system is known for its ability to interact with various biological targets, including kinases and G-protein coupled receptors (GPCRs). Studies have demonstrated that N-{pyrazolo[1,5-a]pyridin-5-yl}furan-3-carboxamide exhibits potent inhibitory activity against several disease-related enzymes, making it a valuable lead compound in drug discovery.

In addition to its pharmacological applications, this compound has also been investigated for its potential in materials science. The furan moiety within its structure contributes to its electronic properties, rendering it suitable for use in organic electronics and optoelectronic devices. Recent research has highlighted its ability to enhance the performance of organic light-emitting diodes (OLEDs) by improving charge transport properties.

The structural uniqueness of N-{pyrazolo[1,5-a]pyridin-5-yl}furan-3-carboxamide also makes it an ideal candidate for studying chemical reactivity and mechanistic pathways. Researchers have employed advanced spectroscopic techniques to elucidate its electronic structure and reactivity patterns, providing valuable insights into its behavior under various reaction conditions.

Furthermore, the environmental impact of this compound has been a subject of recent studies. Investigations into its biodegradation and toxicity profiles have revealed that it exhibits low toxicity towards aquatic organisms, making it a safer alternative to traditional chemical agents in certain industrial applications.

In conclusion, N-{pyrazolo[1,5-a]pyridin-5-yl}furan-3-carboxamide stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines. As research continues to uncover new applications and properties of this compound, it is poised to play a pivotal role in advancing both scientific knowledge and technological innovations.